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Compound of Interest

Compound Name: Mem-C1C18

Cat. No.: B14904399

Disclaimer: The term "Mem-C1C18" is not a standard chemical identifier. Based on the
provided context for an audience of researchers and drug development professionals, this
guide assumes the query pertains to Memantine, a neuroactive drug with the chemical formula
C12H21N. It is crucial to confirm the chemical identity of your waste material with your
institution's environmental health and safety (EHS) department before proceeding with any
disposal protocol.

This document provides essential safety and logistical information for the proper disposal of
Memantine in a laboratory setting. Adherence to these procedures is vital to ensure personnel
safety and environmental protection.

I. Chemical and Physical Properties

A summary of the key properties of Memantine Hydrochloride is presented below. This
information is critical for understanding the handling and disposal requirements.
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Property Value

Chemical Name 1-Amino-3,5-dimethyladamantane hydrochloride

Memantine hydrochloride, Akatinol, Axura, Ebix,

Synonyms Namenda

CAS Number 41100-52-1[1]

Molecular Formula C12H21N « HCI[2]

Appearance White to off-white powder][3]
Solubility Slightly soluble in water[3]
Stability Stable under normal conditions[3]

Il. Hazard Identification and Safety Precautions

Memantine is classified as a hazardous substance and requires careful handling.

e Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled. It can cause skin
irritation and serious eye irritation. Inhalation of dust may lead to respiratory irritation.

o Personal Protective Equipment (PPE): When handling Memantine, the following PPE is
mandatory:

[¢]

Safety goggles or glasses

[¢]

Chemical-resistant gloves

o

Lab coat or other protective clothing to prevent skin contact

o

In cases of potential dust generation, a NIOSH-approved respirator with a particle filter is
recommended.

lll. Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is necessary.

e Spill Response:
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[e]

Evacuate the immediate area if a large amount of dust is generated.

o

Ensure adequate ventilation.

[¢]

Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material. Avoid
creating dust.

[¢]

Collect the spilled material in a sealed, labeled container for hazardous waste disposal.

o

Clean the spill area thoroughly with soap and water.

o First Aid Measures:

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

IV. Disposal Protocol
Disposal of Memantine must comply with all federal, state, and local regulations. The primary
recommended method of disposal is incineration.

Step 1: Waste Segregation and Collection

o Collect all waste Memantine, including unused product, contaminated labware (e.g., pipette
tips, vials), and spill cleanup materials, in a designated and clearly labeled hazardous waste
container.

» Do not mix Memantine waste with other chemical waste streams unless approved by your
institution's EHS department.
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Step 2: Labeling and Storage

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
("Memantine Hydrochloride™), and any other information required by your institution.

o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not dispose of Memantine down the drain. The EPA has strict regulations against the
sewering of pharmaceutical waste.

e Do not dispose of Memantine in the regular trash.

V. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Memantine waste in a laboratory setting.
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Memantine Disposal Workflow
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Caption: Workflow for the proper disposal of Memantine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Memantine (Presumed
"Mem-C1C18")]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14904399#mem-c1cl18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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